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Compound of Interest

Compound Name: Rabdoternin F

Cat. No.: B15595345 Get Quote

An extensive search for the molecular formula and weight of Rabdoternin F did not yield

specific results for a compound with this name. The scientific literature and chemical databases

predominantly return information for a similarly named compound, Ranitidine. It is possible that

"Rabdoternin F" may be a less common synonym, a proprietary name, or a potential

typographical error for Ranitidine. This guide will proceed by presenting the detailed molecular

and physicochemical properties of Ranitidine, a well-documented histamine H2-receptor

antagonist.

Physicochemical Properties of Ranitidine
Ranitidine is a member of the furan chemical class and is utilized in the treatment of conditions

caused by excess stomach acid. The fundamental molecular details are crucial for researchers

and drug development professionals in understanding its pharmacological profile.

Property Value Source

Molecular Formula C13H22N4O3S [1][2]

Molecular Weight 314.41 g/mol [1][2]

CAS Number 66357-35-5 [1][2]

The hydrochloride salt of Ranitidine is also commonly used in pharmaceutical formulations. Its

properties are summarized below.
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Property Value Source

Molecular Formula C13H22N4O3S·HCl [3]

Molecular Weight 350.86 g/mol [3]

CAS Number 66357-59-3 [3]

Experimental Protocols & Signaling Pathways
Detailed experimental protocols and specific signaling pathways for a compound identified as

"Rabdoternin F" could not be located. However, the mechanism of action for Ranitidine is well-

established.

Ranitidine functions as a competitive and reversible inhibitor of histamine at the H2-receptors

located on the parietal cells of the stomach lining. This action reduces the secretion of gastric

acid.
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Caption: Mechanism of action for Ranitidine as a histamine H2-receptor antagonist.

Due to the lack of specific data for "Rabdoternin F," further elaboration on experimental

workflows or detailed signaling pathways is not possible at this time. Researchers are

encouraged to verify the compound name and consult relevant literature for the specific

molecule of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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